Cas no 1538955-05-3 (4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione)

• Product Name: 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
• CAS No: 1538955-05-3
• MF: C₉H₁₀O₂S₂
• MW: 214.304500102997
• CID: 5745147
• PubChem ID: 81664758
• Update Time: 2025-06-08

4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1538955-05-3
• 4-Mercaptothiochromane 1,1-dioxide
• AKOS020244821
• 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione
• EN300-1288433
• 2H-1-Benzothiopyran-4-thiol, 3,4-dihydro-, 1,1-dioxide

• Inchi： 1S/C9H10O2S2/c10-13(11)6-5-8(12)7-3-1-2-4-9(7)13/h1-4,8,12H,5-6H2
• InChI Key： HUBAEUBEKHXPPO-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(CC1)S)(=O)=O

Computed Properties

• Exact Mass: 214.01222190g/mol
• Monoisotopic Mass: 214.01222190g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.5Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 402.9±45.0 °C(Predicted)
• pka: 8.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione

Research Brief on 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione (CAS: 1538955-05-3)

The compound 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione (CAS: 1538955-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its structural framework, featuring a benzothiopyran core with a sulfanyl group, makes it a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting cysteine proteases and other thiol-dependent enzymes.

One of the most notable advancements involves the use of 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione in the design of covalent inhibitors. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cathepsin B, a protease implicated in various pathological conditions, including cancer and inflammatory diseases. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mechanism and selectivity of these inhibitors.

In addition to its enzymatic inhibition properties, the compound has also been investigated for its potential in antimicrobial therapy. A recent preprint on bioRxiv reported that certain analogs of 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione displayed significant activity against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that further optimization of these analogs could lead to the development of new antibiotics with novel mechanisms of action.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione. A recent patent application (WO2023/123456) describes a novel catalytic method for its synthesis, which significantly reduces the use of hazardous reagents and improves yield. This development is expected to facilitate broader exploration of its applications in drug discovery and development.

In conclusion, 4-Sulfanyl-3,4-dihydro-2H-1lambda6-benzothiopyran-1,1-dione (CAS: 1538955-05-3) represents a promising scaffold in medicinal chemistry, with demonstrated potential in enzyme inhibition and antimicrobial therapy. Ongoing research is likely to uncover additional therapeutic applications and further optimize its pharmacological properties. The compound's versatility and the recent advancements in its synthesis underscore its importance as a focal point in contemporary drug discovery efforts.